Cas no 80866-90-6 (Propanediamide, 2-ethyl-2-phenyl-, hydrate (1:1))

Propanediamide, 2-ethyl-2-phenyl-, hydrate (1:1) Properties

Names and Identifiers

• Propanediamide, 2-ethyl-2-phenyl-, hydrate (1:1)
• 2-ETHYL-2-PHENYLMALONAMIDE MONOHYDRATE
• 2-Ethyl-2-phenylmalonodiamide
• 2-ethyl-2-phenylpropanediamide,hydrate
• 2-ethyl-2-PHENYLMALONAMIDE hydrate
• PEMA
• Propanediamide, 2-ethyl-2-phenyl-, monohydrate (9CI)
• 2-Ethyl-2-phenylpropanediamide Hydrate (Ethylphenylmalonamide Hydrate)
• UNII-27L1MIN7YR
• 80866-90-6
• DTXSID30369112
• Phenylethylmalonamide hydrate
• 2-ethyl-2-phenylpropanediamide;hydrate
• Propanediamide, 2-ethyl-2-phenyl-, monohydrate
• AKOS024386538
• Q27254206
• 2-Ethyl-2-phenylmalonamide monohydrate, analytical reference material
• 27L1MIN7YR
• 2-Ethyl-2-phenylmalonamide monohydrate, 99%
• 2-Ethyl-2-phenylpropane-diamide Hydrate (Ethylphenylmalonamide Hydrate)
• +Expand

• MDL： MFCD00149557
• InChIKey： FZSBWHZDTUPYRX-UHFFFAOYSA-N
• Inchi： 1S/C11H14N2O2.H2O/c1-2-11(9(12)14,10(13)15)8-6-4-3-5-7-8;/h3-7H,2H2,1H3,(H2,12,14)(H2,13,15);1H2
• SMILES： O=C(C(CC)(C1C=CC=CC=1)C(N)=O)N.O

Computed Properties

• Exact Mass: 224.11600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.11609238g/mol
• Heavy Atom Count: 16
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• LogP: 1.64130
• PSA: 95.41000
• Melting Point: 120 °C (dec.) (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: White to pink crystal powder
• Solubility: Slightly soluble in water

Propanediamide, 2-ethyl-2-phenyl-, hydrate (1:1) Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

Propanediamide, 2-ethyl-2-phenyl-, hydrate (1:1) Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%